Carbamide peroxide
Overview
Description
Carbamide peroxide, also known as urea-hydrogen peroxide, is a water-soluble, white crystalline solid compound consisting of hydrogen peroxide and urea . It is a source of hydrogen peroxide and can be found in disinfecting and dental bleaching products . It is used to loosen ear wax, whiten teeth, and clean oral wounds .
Synthesis Analysis
Carbamide peroxide is a combination of hydrogen peroxide and urea . It is prepared by dissolving urea in a 30% hydrogen peroxide solution at temperatures below 60°C. Upon cooling the solution, carbamide peroxide precipitates out .
Molecular Structure Analysis
The molecular formula of carbamide peroxide is CH6N2O3 . It is a white crystalline solid that releases oxygen in contact with water .
Chemical Reactions Analysis
Carbamide peroxide releases hydrogen peroxide and free radicals upon contact with water or outer surfaces of ear and tooth . Hydrogen peroxide exerts cerumenolytic, enamel-bleaching, and antiseptic actions .
Physical And Chemical Properties Analysis
Carbamide peroxide is a white crystalline solid that is soluble in water . It contains approximately 35% hydrogen peroxide . It is a skin, eye, and respiratory irritant and can cause corrosive burns .
Scientific Research Applications
Specific Scientific Field
This application falls under the field of Dentistry , specifically Orthodontics and Restorative Dentistry .
Summary of the Application
Carbamide Peroxide is used in tooth bleaching procedures to rectify flaws in dental elements’ shape, alignment, or overly dark color . It is a potent oxidizing agent that produces peroxides which can diffuse through the organic matrix of the enamel and dentin, attacking the long-chained colored molecules and splitting them into smaller, less colored, and more diffusible molecules .
Methods of Application
Modern bleaching systems are based on peroxides, namely hydrogen peroxide (HP) and carbamide peroxide (CP), that can be applied to or within the tooth . Oxygen penetrates the dental tissues and breaks up the large pigment molecules, making them shorter and uncolored, also resulting in desaturation of the yellow shade .
Results or Outcomes
Both carbamide peroxide and hydrogen peroxide were found to be clinically effective in tooth whitening, although patients’ level of tooth sensitivity seemed to be lessened by the latter . They were shown to be equally successful at treating tooth discoloration after bracket composite removal, with no discernible differences between them .
2. Stability Enhancement in Pharmaceutical Technology
Specific Scientific Field
This application is in the field of Pharmaceutical Technology .
Methods of Application
Polyvinylalcohol, polyvinylpyrrolidone, and silica were used as components for core-based nanofibers of ENF . Electrospinning feed aqueous solutions (EFASs) were developed for preparing CP loaded ENF (CP-ENF) .
Results or Outcomes
Stability of CP in EFASs is significantly higher than in pure water . The highest stability of CP is found in PPS-CP3, composed of 0.5% CP, 5.5% polyvinylalcohol, 3% polyvinylpyrrolidone, and 1% silica . CP-ENF obtained from PPS-CP3 shows the highest drug entrapment efficiency, high adhesion, and suitable sustained release .
3. Earwax Removal
Specific Scientific Field
This application falls under the field of Otolaryngology .
Summary of the Application
Carbamide Peroxide is used in the removal of earwax. It helps to soften, loosen, and remove the earwax .
Methods of Application
Carbamide Peroxide is often used in an over-the-counter solution that is dropped into the ear canal. The solution is typically left in the ear for some time to soften the wax before it is gently flushed out .
Results or Outcomes
The use of Carbamide Peroxide for earwax removal has been found to be effective and safe . It can help to alleviate symptoms associated with excessive earwax, such as hearing loss, tinnitus, or earache .
4. Sanitizing Agent
Specific Scientific Field
This application falls under the field of Public Health and Hygiene .
Summary of the Application
Carbamide Peroxide is used as a sanitizing agent. It can kill bacteria and other microorganisms, making it useful for cleaning and disinfecting .
Methods of Application
Carbamide Peroxide can be used in various forms such as solutions, sprays, or wipes for sanitizing surfaces. It can also be used in certain personal care products like mouthwashes for oral hygiene .
Results or Outcomes
Carbamide Peroxide has been found to be effective in killing a wide range of bacteria and other microorganisms, contributing to cleaner and safer environments .
5. Treatment of Ear Infections
Specific Scientific Field
This application falls under the field of Otolaryngology .
Summary of the Application
Carbamide Peroxide is used in the treatment of ear infections. It helps to alleviate symptoms associated with ear infections .
Methods of Application
Carbamide Peroxide is often used in an over-the-counter solution that is dropped into the ear canal. The solution is typically left in the ear for some time to allow it to work .
Results or Outcomes
The use of Carbamide Peroxide for ear infections has been found to be effective and safe . It can help to alleviate symptoms associated with ear infections, such as pain and discomfort .
6. Hair Bleaching
Specific Scientific Field
This application falls under the field of Cosmetology .
Summary of the Application
Carbamide Peroxide is used in hair bleaching procedures. It is a potent oxidizing agent that can lighten the color of hair .
Methods of Application
Carbamide Peroxide is often used in hair bleaching products that are applied to the hair. The product is typically left on the hair for a certain period of time to allow it to work .
Results or Outcomes
The use of Carbamide Peroxide for hair bleaching has been found to be effective . It can help to lighten the color of hair, making it appear brighter and more vibrant .
Safety And Hazards
High concentrations of carbamide peroxide can cause serious burns . Rarely, life-threatening toxicity can occur when carbamide peroxide is swallowed and oxygen bubbles form in the body and block blood flow to tissues . It is considered safe for teeth whitening, although it may cause tooth sensitivity and gum irritation .
Future Directions
properties
IUPAC Name |
hydrogen peroxide;urea | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/CH4N2O.H2O2/c2-1(3)4;1-2/h(H4,2,3,4);1-2H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AQLJVWUFPCUVLO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(=O)(N)N.OO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
CH4N2O.H2O2, CH6N2O3 | |
Record name | UREA HYDROGEN PEROXIDE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/1682 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID9024726 | |
Record name | Carbamide peroxide | |
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Molecular Weight |
94.07 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Urea hydrogen peroxide appears as a solid or paste-like semisolid. Used to make plastics., White solid; [Merck Index] Solid or paste-like semisolid; [CAMEO] Odorless; [CHRIS] White tablet; [Sigma-Aldrich MSDS] | |
Record name | UREA HYDROGEN PEROXIDE | |
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URL | https://cameochemicals.noaa.gov/chemical/1682 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | Carbamide peroxide | |
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Solubility |
greater than or equal to 100 mg/mL at 68 °F (NTP, 1992) | |
Record name | UREA HYDROGEN PEROXIDE | |
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Record name | Carbamide peroxide | |
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Density |
0.8 at 68 °F (USCG, 1999) - Less dense than water; will float | |
Record name | UREA HYDROGEN PEROXIDE | |
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Mechanism of Action |
Carbamide peroxide release hydrogen peroxide upon contact with teeth, which is a strong oxidizing and bleaching agent. It also release free radicals such as H+ or H3O+. Hydrogen peroxide also acts as an antiseptic, especially in sites with relative anaerobiosis. Following otic administration, carbamide peroxide complex releases hydrogen peroxide that breaks up the hardened wax. The hydrogen peroxide component, which further breaks down into water, is also a cerumenolytic that hydrates the desquamated sheets of corneocytes, which are the major constituent of cerumen plugs. The glycerol and urea facilitates softening of the cerumen, either with or without syringing. Both hydrogen peroxide and urea mildly induce keratolysis with disintegration of the ear wax to help reduce the keratin-load in the ear debris and allow other active components to reach the skin under the debris. | |
Record name | Carbamide peroxide | |
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Product Name |
Carbamide Peroxide | |
CAS RN |
124-43-6, 14479-85-7 | |
Record name | UREA HYDROGEN PEROXIDE | |
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Record name | Carbamide peroxide | |
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Record name | Carbamide peroxide [USP] | |
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Record name | Carbamide peroxide | |
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Record name | Urea hydrogen peroxide | |
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Record name | Urea, compd. with hydrogen peroxide (H2O2) (1:1) | |
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Record name | Carbamide peroxide | |
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Record name | Hydrogen peroxide--urea | |
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Record name | CARBAMIDE PEROXIDE | |
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Melting Point |
167 to 185 °F (decomposes) (NTP, 1992), 75-85 | |
Record name | UREA HYDROGEN PEROXIDE | |
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URL | https://cameochemicals.noaa.gov/chemical/1682 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | Carbamide peroxide | |
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URL | https://www.drugbank.ca/drugs/DB11129 | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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